Cas no 912762-66-4 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide
• CAS No: 912762-66-4
• MF: C₁₈H₁₇ClN₂O₄S
• MW: 392.856582403183
• CID: 6432737
• PubChem ID: 7192716
• Update Time: 2025-07-20

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide
• F1813-0245
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide
• 912762-66-4
• AKOS024610621

• Inchi： 1S/C18H17ClN2O4S/c1-9-11(19)5-6-14-15(9)20-18(26-14)21-17(22)10-7-12(23-2)16(25-4)13(8-10)24-3/h5-8H,1-4H3,(H,20,21,22)
• InChI Key： GDAMVYJSRLFQFQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(Cl)=CC=C2S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 392.0597559g/mol
• Monoisotopic Mass: 392.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide

Recent Advances in the Study of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide (CAS: 912762-66-4)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide (CAS: 912762-66-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This benzothiazole derivative has shown promising biological activities, particularly in the context of anticancer and antimicrobial research. The compound's unique structural features, including the chloro-methyl benzothiazole moiety and the trimethoxybenzamide group, contribute to its potential as a therapeutic agent. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug development.

One of the key areas of research has been the compound's interaction with cellular targets, particularly kinases and other enzymes involved in signal transduction pathways. Preliminary data suggest that N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide exhibits selective inhibition against specific kinase targets, which could be leveraged for the development of targeted cancer therapies. The compound's ability to modulate these pathways has been demonstrated in vitro and in vivo, with notable effects on cell proliferation and apoptosis.

In addition to its anticancer potential, recent studies have explored the antimicrobial properties of this compound. The benzothiazole core is known to confer antimicrobial activity, and the addition of the trimethoxybenzamide group appears to enhance this effect. Researchers have reported significant activity against a range of bacterial and fungal pathogens, suggesting potential applications in the treatment of resistant infections. Structure-activity relationship (SAR) studies are ongoing to further optimize these properties.

The synthesis and characterization of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient production of the compound, with improved yields and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

Pharmacokinetic and toxicological studies are currently underway to assess the compound's suitability for clinical development. Early results indicate favorable absorption and distribution profiles, although further optimization may be required to address potential metabolic stability issues. Toxicological assessments have so far shown a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

In conclusion, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide represents a promising candidate for further development in both anticancer and antimicrobial applications. Ongoing research aims to fully elucidate its mechanism of action, optimize its pharmacological properties, and advance it toward clinical trials. The compound's unique structural features and biological activities make it a valuable addition to the arsenal of potential therapeutic agents in the chemical biology and medicinal chemistry fields.